3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 3-chloro-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C17H18ClNO3S/c18-15-10-14(11-16(20)12-15)13-4-6-17(7-5-13)23(21,22)19-8-2-1-3-9-19/h4-7,10-12,20H,1-3,8-9H2
• InChI Key: PAOFDHYNNLJVQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C17H18ClNO3S
• DSSTOX Substance ID: DTXSID90686211
• Molecular Weight: 351.8 g/mol
• CAS RN: 1262002-27-6

Description

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% (3C5PPSP) is an organic compound with a molecular formula of C11H14ClNO3S. It is a white crystalline solid that is slightly soluble in water and has a melting point of 143-145 °C. 3C5PPSP is used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and lab experiments.

Mechanism of Action

The mechanism of action of 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is not fully understood. However, it is believed that 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% acts as an inhibitor of certain enzymes, including cytochrome P450 enzymes. Inhibition of these enzymes can lead to changes in the metabolism of drugs and other compounds, which can affect their efficacy and toxicity.
Biochemical and Physiological Effects
3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. In addition, 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been found to reduce inflammation and oxidative stress, as well as to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The use of 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% in lab experiments has several advantages. It is relatively stable and easy to synthesize, and it can be used as a reagent to investigate the properties of other compounds. However, it is important to note that 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is a relatively new compound, and its effects are not fully understood. Therefore, it is important to use caution when using 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% in lab experiments.

Future Directions

There are a variety of potential future directions for research on 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%. These include further research into its biochemical and physiological effects, as well as research into its potential therapeutic applications. Additionally, further research into its mechanism of action, as well as its potential interactions with other compounds, could provide valuable insight into its use in scientific research. Finally, research into the synthesis of 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% could lead to improved synthesis methods and increased yields.

Synthesis Methods

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% can be synthesized from 4-chloro-2-nitrophenol, piperidine, and sulfamic acid. The reaction involves the condensation of 4-chloro-2-nitrophenol with piperidine in the presence of sodium hydroxide to form 4-chloro-2-nitro-N-piperidin-1-ylphenol. This intermediate product is then reacted with sulfamic acid in the presence of piperidine to form 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%. This reaction is typically carried out at a temperature of 120-130 °C.

Scientific Research Applications

3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and lab experiments. In synthesis, 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is used as an intermediate compound in the synthesis of other organic compounds. In biochemical and physiological effects, 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is used to study the effects of various compounds on cells and organisms. In lab experiments, 3-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% is used as a reagent to investigate the properties of other compounds.